Cas no 32082-16-9 (1-methyl-3-methylidenecyclobutane-1-carbonitrile)

• Product Name: 1-methyl-3-methylidenecyclobutane-1-carbonitrile
• CAS No: 32082-16-9
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD09866474
• CID: 1449287
• PubChem ID: 23446868
• Update Time: 2025-08-05

1-methyl-3-methylidenecyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-methyl-3-methylene-
• 1-Methyl-3-methylenecyclobutanecarbonitrile
• 1-methyl-3-methylidenecyclobutane-1-carbonitrile
• PB22287
• 32082-16-9
• DTXSID50634233
• AKOS024436716
• 1-methyl-3-methylidenecyclobutanecarbonitrile
• SY217378
• DA-29200
• MFCD09866474
• SCHEMBL872168
• EN300-307114
• BWFQEOQVRYWZSG-UHFFFAOYSA-N
• AS-42218
• CS-0057716

• MDL： MFCD09866474
• Inchi： 1S/C7H9N/c1-6-3-7(2,4-6)5-8/h1,3-4H2,2H3
• InChI Key： BWFQEOQVRYWZSG-UHFFFAOYSA-N
• SMILES： N#CC1(C)CC(=C)C1

Computed Properties

• Exact Mass: 107.07357
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on 1-methyl-3-methylidenecyclobutane-1-carbonitrile

Introduction to 1-methyl-3-methylidenecyclobutane-1-carbonitrile (CAS No. 32082-16-9)

1-methyl-3-methylidenecyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 32082-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the cyclobutane family, characterized by its cyclic structure with four carbon atoms, and it features a nitrile functional group as well as methylidene substituents. The unique structural motifs of this molecule make it a valuable scaffold for the development of novel bioactive molecules and advanced materials.

The nitrile group in 1-methyl-3-methylidenecyclobutane-1-carbonitrile plays a crucial role in its chemical reactivity and biological activity. Nitriles are known for their ability to participate in various transformations, including hydrolysis to carboxylic acids, reduction to primary amines, and condensation reactions, which are pivotal in synthetic organic chemistry. The presence of the nitrile moiety also influences the electronic properties of the molecule, making it a potential candidate for applications in electronic materials and sensors.

The methylidene group at the 3-position of the cyclobutane ring introduces rigidity and steric hindrance, which can modulate the interactions of this compound with biological targets. This structural feature is particularly important in drug design, where precise control over molecular interactions can enhance binding affinity and selectivity. The combination of these structural elements makes 1-methyl-3-methylidenecyclobutane-1-carbonitrile a versatile building block for medicinal chemists.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential applications in pharmaceuticals and agrochemicals. The cyclobutane ring is a common motif in natural products and bioactive molecules, often contributing to their biological activity. For instance, certain cyclobutane-containing compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of derivatives like 1-methyl-3-methylidenecyclobutane-1-carbonitrile allows researchers to explore new chemical space and discover novel therapeutic agents.

The synthesis of 1-methyl-3-methylidenecyclobutane-1-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach involves the cycloaddition of carbonyl compounds with alkynes, followed by functional group transformations to introduce the nitrile group. Recent advances in catalytic methods have improved the efficiency of these reactions, making it possible to produce complex cyclic compounds more readily.

From a computational chemistry perspective, 1-methyl-3-methylidenecyclobutane-1-carbonitrile has been studied using density functional theory (DFT) to understand its electronic structure and reactivity. These studies have provided insights into the optimal conditions for its synthesis and transformation into other valuable compounds. Additionally, molecular modeling techniques have been employed to predict how this molecule might interact with biological targets, aiding in the design of more effective drugs.

The pharmacological potential of 1-methyl-3-methylidenecyclobutane-1-carbonitrile has not been extensively explored yet, but preliminary studies suggest that it may have interesting biological activities. For example, its structural similarity to known bioactive molecules makes it a promising candidate for further investigation in drug discovery programs. Researchers are particularly interested in its potential as an intermediate for synthesizing more complex pharmacophores that could target specific disease pathways.

In addition to pharmaceutical applications, 1-methyl-3-methylidenecyclobutane-1-carbonitrile may find utility in materials science. The unique electronic properties of nitrile-containing compounds make them attractive for use in organic semiconductors and optoelectronic devices. By modifying the substituents on the cyclobutane ring, scientists can tailor the properties of this molecule to suit specific material requirements.

The future directions for research on 1-methyl-3-methylidenecyclobutane-1-carbonitrile are numerous and exciting. Further synthetic studies could lead to the development of new derivatives with enhanced properties, while computational investigations might uncover novel reaction pathways. Additionally, collaborative efforts between synthetic chemists and biologists could accelerate the discovery of new therapeutic applications for this compound.

In conclusion, 1-methyl-3-methylidenecyclobutane-1-carbonitrile (CAS No. 32082-16-9) is a structurally interesting compound with significant potential in both pharmaceuticals and materials science. Its unique combination of functional groups and structural motifs makes it a valuable scaffold for further exploration. As research continues to advance our understanding of this molecule, we can expect new applications and innovations to emerge from its study.